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Compound of Interest

Methyl 6-bromo-3-
Compound Name:
hydroxypicolinate

Cat. No. B1358371

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
compliance. This guide provides detailed procedures for the safe disposal of Methyl 6-bromo-
3-hydroxypicolinate (CAS No: 321601-48-3), a compound that requires careful management
due to its hazardous properties.

Hazard Identification and Safety Precautions

Methyl 6-bromo-3-hydroxypicolinate is classified as harmful and an irritant.[1] Understanding
its specific hazards is the first step in safe handling and disposal.

GHS Hazard Classification:
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Hazard Class GHS Category Hazard Statement

Acute toxicity, oral Category 4 H302: Harmful if swallowed[1]
Skin corrosion/irritation Category 2 H315: Causes skin irritation[1]
Serious eye damage/eye H319: Causes serious eye
L Category 2A L

irritation irritation[1]

Specific target organ toxicity, ]
] ] H335: May cause respiratory
single exposure; Respiratory Category 3 o
o irritation[1]
tract irritation

Personal Protective Equipment (PPE):

Before handling or disposing of Methyl 6-bromo-3-hydroxypicolinate, it is mandatory to wear
appropriate personal protective equipment.

PPE Type Specification

Safety glasses with side-shields or goggles.[2]
[3]

Eye/Face Protection

Chemical-resistant gloves (e.qg., nitrile rubber)
and a lab coat.[2][3]

Skin Protection

Use in a well-ventilated area or under a

Respiratory Protection )
chemical fume hood.[2][3][4]

Step-by-Step Disposal Protocol

The following protocol outlines the necessary steps for the safe disposal of Methyl 6-bromo-3-
hydroxypicolinate. This procedure is designed to minimize risk to personnel and the

environment.

Experimental Workflow for Disposal:
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Step 1: Prepare for Disposal

:

Step 2: Segregate Waste

:

Step 3: Label Waste Container

:

Step 4. Store Waste Securely

:

Step 5: Arrange for Licensed Disposal

Click to download full resolution via product page

Caption: Disposal workflow for Methyl 6-bromo-3-hydroxypicolinate.

Detailed Methodologies:

» Preparation for Disposal:

o Ensure all required PPE is correctly worn.

o Work in a designated area, preferably within a chemical fume hood, to control vapor
exposure.[4]

o Have spill control materials (e.g., absorbent pads, sand) readily available.

o Waste Segregation:
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o Solid Waste: Collect any solid residue of Methyl 6-bromo-3-hydroxypicolinate in a
dedicated, chemically compatible, and clearly labeled waste container. Do not mix with
other waste streams unless compatibility is confirmed.

o Contaminated Materials: Any materials that have come into contact with the chemical,
such as gloves, weighing paper, or absorbent pads, should be considered contaminated
and disposed of in the same dedicated waste container.

o Empty Containers: "Empty" containers of Methyl 6-bromo-3-hydroxypicolinate should
be triple-rinsed with a suitable solvent (e.g., methanol or acetone). The rinsate must be
collected and treated as hazardous waste.

e Waste Container Labeling:

o The waste container must be clearly and accurately labeled. The label should include:

The words "Hazardous Waste"

The full chemical name: "Methyl 6-bromo-3-hydroxypicolinate”

The associated hazards (e.g., "Harmful,” "Irritant™)

The date the waste was first added to the container.

e Secure Storage:

o Store the sealed waste container in a designated, secure, and well-ventilated secondary
containment area, away from incompatible materials.[4]

o The storage temperature should be between 2-8°C, in an inert atmosphere.
e Licensed Disposal:

o Disposal of chemical waste must be handled by a licensed hazardous waste disposal
company. Do not dispose of Methyl 6-bromo-3-hydroxypicolinate down the drain or in
regular trash.[3]

o Follow all local, state, and federal regulations for hazardous waste disposal.
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Emergency Procedures

In the event of accidental exposure or a spill, immediate action is critical.

Logical Relationship of Emergency Response:

Exposure

E 2 & ©

Immediate Action

Wash with soap and water Rinse with water for 15 mins Move to fresh air

If irritation persists - If irritation persists

If breathing is difficult

Seek immediate medical attention

Click to download full resolution via product page
Caption: Emergency response for exposure to Methyl 6-bromo-3-hydroxypicolinate.

o Skin Contact: Immediately wash the affected area with plenty of soap and water.[5] Remove
contaminated clothing.[2] If skin irritation persists, seek medical attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[2][5] Remove contact lenses if present and
easy to do. Continue rinsing. Seek immediate medical attention.

 Inhalation: Move the affected person to fresh air and keep them in a position comfortable for
breathing.[2][5] If respiratory symptoms develop, seek medical attention.
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e Ingestion: Do NOT induce vomiting.[2] Rinse mouth with water.[5] Never give anything by
mouth to an unconscious person. Seek immediate medical attention.[2][5]

o Spill: In case of a spill, evacuate the area. Wearing appropriate PPE, contain the spill using
inert absorbent material.[4] Collect the absorbed material into a suitable container for
disposal.[4] Ensure the area is well-ventilated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b1358371?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1358371?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

